Cas no 736948-84-8 (Acetamide, 2-amino-N-(2,5-dichlorophenyl)-)

• Product Name: Acetamide, 2-amino-N-(2,5-dichlorophenyl)-
• CAS No: 736948-84-8
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5227532
• Update Time: 2026-03-07

Acetamide, 2-amino-N-(2,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-(2,5-dichlorophenyl)-

• Inchi： 1S/C8H8Cl2N2O/c9-5-1-2-6(10)7(3-5)12-8(13)4-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： DLQHLPLQKQNDCA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetamide, 2-amino-N-(2,5-dichlorophenyl)-

Comprehensive Overview of Acetamide, 2-amino-N-(2,5-dichlorophenyl)- (CAS No. 736948-84-8)

Acetamide, 2-amino-N-(2,5-dichlorophenyl)- (CAS No. 736948-84-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug synthesis and crop protection. With the increasing demand for sustainable agrochemicals and novel pharmaceutical intermediates, researchers are actively investigating the properties and utilities of this compound.

The molecular formula of Acetamide, 2-amino-N-(2,5-dichlorophenyl)- includes an acetamide backbone substituted with an amino group and a dichlorophenyl moiety. This structural configuration contributes to its reactivity and potential biological activity. In recent years, the compound has been studied for its role in the synthesis of heterocyclic compounds, which are pivotal in developing new pharmaceutical agents and agrochemical formulations. The presence of the 2,5-dichlorophenyl group is particularly noteworthy, as it often enhances the compound's binding affinity to biological targets.

One of the trending topics in the scientific community is the search for eco-friendly chemical alternatives. Acetamide, 2-amino-N-(2,5-dichlorophenyl)- has been examined in this context due to its potential as a biodegradable intermediate. Researchers are exploring whether this compound can replace more persistent chemicals in industrial applications, aligning with global efforts to reduce environmental impact. Additionally, its role in green chemistry initiatives has sparked interest, particularly in optimizing synthetic pathways to minimize waste and energy consumption.

From a pharmaceutical perspective, Acetamide, 2-amino-N-(2,5-dichlorophenyl)- is often discussed in relation to drug discovery and medicinal chemistry. Its structural features make it a candidate for developing small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors. For instance, similar acetamide derivatives have shown promise in treating metabolic disorders and infectious diseases. This has led to increased searches for "acetamide-based therapeutics" and "dichlorophenyl derivatives in medicine" across academic and industry databases.

In the agrochemical sector, the compound's potential as a crop protection agent is under scrutiny. With the rise of resistant pest strains, there is a pressing need for innovative solutions. Acetamide, 2-amino-N-(2,5-dichlorophenyl)- is being evaluated for its herbicidal or fungicidal properties, which could contribute to sustainable agriculture. Farmers and agronomists frequently search for "new agrochemical intermediates" and "chlorophenyl compounds in farming," reflecting the growing interest in this area.

The synthesis and characterization of Acetamide, 2-amino-N-(2,5-dichlorophenyl)- involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its application in high-value industries. Laboratories and research institutions often prioritize "analytical methods for acetamide derivatives" and "CAS No. 736948-84-8 characterization" in their studies, highlighting the technical rigor associated with this compound.

Looking ahead, the future of Acetamide, 2-amino-N-(2,5-dichlorophenyl)- lies in its adaptability to emerging scientific trends. Whether in precision medicine or smart farming, this compound holds promise as a versatile building block. As researchers continue to uncover its potential, it is likely to remain a focal point in discussions about innovative chemical solutions and sustainable industrial practices.